Cas no 1955506-52-1 (1-(1H-imidazol-2-yl)ethan-1-one hydrochloride)

• Product Name: 1-(1H-imidazol-2-yl)ethan-1-one hydrochloride
• CAS No: 1955506-52-1
• MF: C₅H₇ClN₂O
• MW: 146.57487988472
• CID: 4631238
• PubChem ID: 53421982
• Update Time: 2025-11-03

1-(1H-imidazol-2-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-2-yl)ethan-1-one hydrochloride

• Inchi： 1S/C5H6N2O.ClH/c1-4(8)5-6-2-3-7-5;/h2-3H,1H3,(H,6,7);1H
• InChI Key： QEGJCILHFFAGLL-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1)(=O)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1H-imidazol-2-yl)ethan-1-one hydrochloride

1-(1H-imidazol-2-yl)ethan-1-one hydrochloride (CAS No. 1955506-52-1): A Comprehensive Overview

The compound 1-(1H-imidazol-2-yl)ethan-1-one hydrochloride (CAS No. 1955506-52-1) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of imidazole derivatives, which are widely studied in organic chemistry and pharmacology due to their versatile properties. The CAS number 1955506-52-1 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature.

The molecular structure of 1-(1H-imidazol-2-yl)ethan-1-one hydrochloride consists of an imidazole ring fused with a ketone group, forming a bicyclic system. This arrangement imparts the molecule with both aromatic and conjugated properties, making it highly reactive in various chemical reactions. The presence of the hydrochloride ion further enhances its solubility and stability, making it suitable for use in aqueous environments.

Recent studies have highlighted the potential of imidazole derivatives in drug discovery, particularly in the development of anticancer agents. Researchers have found that compounds like 1-(1H-imidazol-2-yl)ethan-1-one hydrochloride exhibit significant cytotoxic activity against various cancer cell lines. This is attributed to their ability to inhibit key enzymes involved in cell proliferation and survival pathways.

In addition to its pharmacological applications, CAS No. 1955506-52-1 has also been explored in the field of materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of new types of semiconductors and conductive polymers. Recent advancements in this area have demonstrated that imidazole-based compounds can significantly enhance the performance of organic light-emitting diodes (OLEDs), offering new possibilities for next-generation display technologies.

The synthesis of 1-(1H-imidazol-2-yl)ethan-1-one hydrochloride involves a multi-step process that typically includes the formation of the imidazole ring followed by ketone functionalization. This process is highly efficient and can be scaled up for industrial production, ensuring a steady supply of the compound for various applications.

Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its use in catalysis. Recent research has shown that CAS No. 1955506-52-1 can act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. This property makes it a valuable tool in green chemistry, where reducing waste and improving reaction efficiency are critical objectives.

In conclusion, 1-(1H-imidazol-2-yl)ethan-1-one hydrochloride (CAS No. 1955506-52-1) is a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its unique chemical properties and versatility make it an exciting subject for ongoing research and development.